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An In-depth Technical Guide on the Fundamental Properties of Acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties of acrylic acid (IUPAC

name: prop-2-enoic acid), a fundamental building block in the chemical and pharmaceutical

industries. This document details its physicochemical characteristics, chemical behavior,

biological effects, and established experimental protocols for its analysis.

Physicochemical Properties of Acrylic Acid
Acrylic acid is the simplest unsaturated carboxylic acid, presenting as a colorless liquid with a

characteristic acrid odor at room temperature.[1][2] Its key physical and chemical properties are

summarized in the table below.
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Property Value References

Molecular Formula C₃H₄O₂ [3]

Molar Mass 72.063 g/mol [1]

Appearance Clear, colorless liquid [1]

Odor Acrid, pungent, tart [1][2][4]

Density 1.051 g/mL (at 20°C) [1][3]

Melting Point 13.5 - 14 °C (57 °F; 287 K) [1][3][5]

Boiling Point 141 °C (286 °F; 414 K) [1][3][5]

Flash Point 54 °C (130 °F) (closed cup) [2][6]

Vapor Pressure 3.1 - 3 mmHg [1][3]

Acidity (pKa) 4.25 [1][4]

Solubility

Miscible with water, alcohols,

ethers, benzene, chloroform,

and acetone.[1][2][3]

Refractive Index 1.4224 [5]

Chemical Reactivity and Polymerization
The chemical behavior of acrylic acid is dictated by its two primary functional groups: the

carbon-carbon double bond (vinyl group) and the carboxylic acid group.[7]

Reactions of the Carboxylic Acid Group: As a typical carboxylic acid, it can undergo

esterification with alcohols to form acrylate esters, which are crucial industrial monomers.[1][7]

It also reacts with bases to form salts, known as acrylates or propenoates.[1]

Reactions of the Double Bond and Polymerization: The presence of the vinyl group makes

acrylic acid highly reactive and susceptible to addition reactions.[7] Its most significant

reaction is polymerization. Acrylic acid readily polymerizes via free-radical mechanisms to

form poly(acrylic acid) (PAA) or can be copolymerized with other monomers like acrylamides,

vinyl compounds, and styrene.[1][7][8]
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This polymerization is an exothermic process that can become violent and explosive if not

controlled, especially if the material is confined.[3][8] To prevent spontaneous polymerization

during transport and storage, an inhibitor, such as the monomethyl ether of hydroquinone

(MEHQ), is typically added at around 200 ppm.[3][6] The effectiveness of this inhibitor requires

the presence of dissolved oxygen.[6][8]

Caption: Free-radical polymerization of acrylic acid proceeds via initiation, propagation, and

termination steps.

Biological Effects and Toxicology
Acrylic acid poses significant health and safety hazards primarily due to its corrosive nature.

[6][9]

Skin and Eye Contact: It is severely irritating and corrosive to the skin and respiratory tract.

[1][6] Direct contact can cause burns and blistering, which may be delayed.[6] Eye contact

can lead to severe, irreversible injury.[1][9]

Inhalation: Inhaling concentrated vapors can cause moderate to severe irritation of the

respiratory tract, potentially leading to pulmonary edema.[6][10]

Ingestion: Swallowing acrylic acid can cause severe irritation or burns to the mouth, throat,

and stomach.[6]

Due to its rapid metabolism and elimination, acrylic acid has a short half-life in the body

(minutes) and does not bioaccumulate.[6] The International Agency for Research on Cancer

(IARC) has classified acrylic acid in Group 3, meaning it is not classifiable as to its

carcinogenicity to humans due to inadequate evidence.[6][11]

Toxicological Data Summary

Metric Value Species Route Reference

LD₅₀ 340 mg/kg Rat Oral [1]

LD₅₀ 2590 mg/kg Rat Oral [5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/acrylic-acid
https://cameochemicals.noaa.gov/react/71
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/acrylic-acid
https://www.inchem.org/documents/hsg/hsg/v104hsg.htm
https://www.inchem.org/documents/hsg/hsg/v104hsg.htm
https://cameochemicals.noaa.gov/react/71
https://www.benchchem.com/product/b3427523?utm_src=pdf-body
https://www.benchchem.com/product/b3427523?utm_src=pdf-body
https://www.inchem.org/documents/hsg/hsg/v104hsg.htm
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_to_the_Health_and_Safety_Hazards_of_Acrylic_Acid_in_the_Laboratory.pdf
https://en.wikipedia.org/wiki/Acrylic_acid
https://www.inchem.org/documents/hsg/hsg/v104hsg.htm
https://www.inchem.org/documents/hsg/hsg/v104hsg.htm
https://en.wikipedia.org/wiki/Acrylic_acid
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_to_the_Health_and_Safety_Hazards_of_Acrylic_Acid_in_the_Laboratory.pdf
https://www.inchem.org/documents/hsg/hsg/v104hsg.htm
https://study.com/academy/lesson/acrylic-acid-uses-toxicity-storage.html
https://www.benchchem.com/product/b3427523?utm_src=pdf-body
https://www.inchem.org/documents/hsg/hsg/v104hsg.htm
https://www.benchchem.com/product/b3427523?utm_src=pdf-body
https://www.inchem.org/documents/hsg/hsg/v104hsg.htm
https://www.benchchem.com/product/b3427523?utm_src=pdf-body
https://www.inchem.org/documents/hsg/hsg/v104hsg.htm
https://hhpprtv.ornl.gov/issue_papers/AcrylicAcid.pdf
https://en.wikipedia.org/wiki/Acrylic_acid
https://www.ruicoglobal.com/news/physical-and-chemical-properties-of-acrylic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Accurate quantification of acrylic acid is essential for quality control, environmental monitoring,

and safety assessments. High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography (GC) are common analytical techniques.

Protocol: Quantification of Acrylic Acid in Air Samples
by HPLC-UV
This protocol is adapted from established OSHA methodologies for analyzing acrylic acid in

air.[12]

Principle: Air samples are collected by drawing a known volume of air through sorbent tubes.

The collected analyte is then desorbed with a methanol/water solution and analyzed by

reverse-phase HPLC with UV detection at 210 nm.[12]

Materials and Equipment:

Acrylic Acid, Reagent Grade[12]

Methanol, HPLC Grade[12]

Deionized Water[12]

Phosphoric Acid, Reagent Grade[12]

Sorbent sampling tubes (e.g., Anasorb 708 or XAD-8)[12][13]

Personal sampling pump[12]

HPLC system with a UV detector[12]

Reverse-phase HPLC column (e.g., LC-8-DB, 25-cm x 4.6-mm i.d., 5 µm)[12]

Standard laboratory glassware (syringes, vials, etc.)[12]

Methodology:
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Sample Collection: Connect two sorbent tubes in series and attach to a personal sampling

pump. Draw a known volume of air (a 24-L sample is recommended) through the tubes at a

calibrated flow rate (e.g., 0.1 L/min).[13]

Sample Preparation (Desorption): Break the ends of the sorbent tubes and transfer the

contents to separate vials. Add 1 mL of a 1:1 methanol/water solution to each vial, cap

securely, and allow to desorb for at least 30 minutes with occasional shaking.[13]

Standard Preparation: Prepare a stock standard of acrylic acid (approx. 1 mg/mL) in the 1:1

methanol/water solution. Create a series of working standards by diluting the stock standard

to cover the expected concentration range of the samples.[13]

HPLC Analysis:

Injection Volume: 10 µL[12]

Column: LC-8-DB, 25-cm x 4.6-mm i.d., 5µm[12]

Mobile Phase: 0.1% aqueous phosphoric acid[13]

Flow Rate: 1.0 mL/min[12]

Detector: UV at 210 nm[12]

Quantification: Inject the prepared samples and standards into the HPLC system. Construct

a calibration curve by plotting the peak area against the concentration of the standards.

Determine the concentration of acrylic acid in the samples from this curve.
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1. Sample Collection
(Sorbent Tube)

2. Desorption
(Methanol/Water)

3. Filtration (Optional)
(0.22 µm filter)

4. HPLC Injection

5. Chromatographic Separation
(Reverse-Phase Column)

6. UV Detection
(210 nm)

7. Data Analysis
& Quantification

Click to download full resolution via product page

Caption: A typical experimental workflow for the analysis of acrylic acid using HPLC-UV.

Protocol: Determination of Acid Number by Titration
The acid number is a key quality control parameter used to determine the extent of dimerization

in acrylic acid samples. This method uses automated potentiometric titration.[14]
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Principle: The sample is dissolved in a suitable solvent mixture and titrated with a standardized

solution of potassium hydroxide (KOH) in ethanol. The endpoint is determined

potentiometrically.[14]

Materials and Equipment:

Acrylic Acid Sample

Titrant: c(KOH) = 0.1 mol/L in ethanol[14]

Solvent: Toluene/ethanol mixture (2:1 v/v)[14]

Automated Titrator (e.g., 905 Titrando)[14]

Electrode (e.g., Solvotrode easyClean)[14]

Stirrer and standard laboratory glassware

Methodology:

Sample Preparation: Pipette approximately 0.2 mL of the acrylic acid sample into a titration

vessel.[14]

Analysis:

Automatically add 50 mL of the toluene/ethanol solvent mixture to the vessel.[14]

Titrate the solution with 0.1 mol/L ethanolic KOH until the equivalence point is reached.[14]

The titrator records the volume of titrant used.

Blank Determination: Perform a blank titration using the same procedure but without the

acrylic acid sample.[14]

Calculation: The acid number (in mg KOH/g) is calculated based on the volume of titrant

consumed by the sample, corrected for the blank.

Safety and Handling
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Proper handling and storage are critical to mitigate the risks associated with acrylic acid.

Engineering Controls: Always handle acrylic acid in a well-ventilated area, preferably within

a certified chemical fume hood.[9] Ensure safety showers and eyewash stations are readily

accessible.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical splash goggles and a face shield are required.[9]

Skin Protection: Wear chemical-resistant gloves (e.g., neoprene, butyl rubber), a lab coat,

and closed-toe shoes.[9]

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge

if working outside a fume hood or if ventilation is inadequate.[9]

Storage: Store in a cool, dry, well-ventilated, non-combustible area away from ignition

sources and direct sunlight.[6][9] Containers must be glass, stainless steel, aluminum, or

polyethylene-lined.[6] Ensure the inhibitor level is maintained, as the solid phase of frozen

acrylic acid will be inhibitor-free.[3]

Spills: For small spills (up to 5 liters), absorb with an inert material like sand or clay and

place in a sealed container for hazardous waste disposal.[6][9] For large spills, evacuate the

area and contact environmental health and safety personnel.[9]

Caption: The molecular structure of acrylic acid (CH₂=CHCOOH).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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